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Introduction

MS159 is a first-in-class proteolysis-targeting chimera (PROTAC) designed for the targeted

degradation of the nuclear receptor binding SET domain protein 2 (NSD2).[1][2] As a

heterobifunctional molecule, MS159 links a ligand for NSD2 to a ligand for the E3 ubiquitin

ligase Cereblon (CRBN). This dual binding induces the formation of a ternary complex, leading

to the ubiquitination and subsequent proteasomal degradation of NSD2.[1][3] MS159 has also

been shown to effectively degrade the CRBN neo-substrates IKZF1 and IKZF3.[1][2][4] Due to

its targeted degradation mechanism, MS159 is a valuable tool for studying the roles of NSD2 in

health and disease, and it has shown efficacy in inhibiting the proliferation of multiple myeloma

cells.[4]

These application notes provide detailed protocols for the preparation of MS159 stock solutions

to ensure accurate and reproducible experimental results.
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Property Value Reference

Molecular Weight 828.84 g/mol [4][5][6]

Formula C₄₃H₄₀N₈O₁₀ [4][5]

CAS Number 3031353-59-7 [4][5]

Appearance Light yellow to yellow solid [6]

Purity ≥98% [4]

Solubility of MS159
Solvent Maximum Concentration Reference

DMSO 50 mM (41.44 mg/mL) [4]

Ethanol

Information not available.

Expected to be less soluble

than in DMSO.

Water
Insoluble or very poorly

soluble.

Phosphate-Buffered Saline

(PBS)

Insoluble or very poorly

soluble.

Experimental Protocols
Preparing a 10 mM MS159 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of MS159 in dimethyl

sulfoxide (DMSO).

Materials:

MS159 powder

Anhydrous or high-purity DMSO

Microcentrifuge tubes or vials (amber or wrapped in foil)
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Calibrated micropipettes

Vortex mixer

Analytical balance

Procedure:

Equilibration: Allow the vial of MS159 powder to equilibrate to room temperature for at least

60 minutes before opening to prevent condensation of moisture.

Weighing: Accurately weigh out the desired amount of MS159 powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 8.29 mg of MS159 (Molecular Weight =

828.84 g/mol ).

Dissolution: Add the weighed MS159 powder to a sterile microcentrifuge tube or vial. Add the

appropriate volume of DMSO to achieve a 10 mM concentration. For 8.29 mg of MS159, add

1 mL of DMSO.

Mixing: Tightly cap the tube/vial and vortex thoroughly until the powder is completely

dissolved. Gentle warming (e.g., in a 37°C water bath) and sonication can be used to aid

dissolution if necessary.[6]

Storage: Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw

cycles. Store the aliquots in tightly sealed vials at -20°C or -80°C, protected from light.[6] For

short-term storage (up to one month), -20°C is suitable. For long-term storage (up to six

months), -80°C is recommended.[6]

Preparation of Working Solutions for Cell-Based Assays
This protocol describes the dilution of the DMSO stock solution into cell culture medium for use

in experiments.

Materials:

10 mM MS159 stock solution in DMSO

Appropriate cell culture medium, pre-warmed to 37°C
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Sterile microcentrifuge tubes or conical tubes

Procedure:

Thawing: Thaw a single-use aliquot of the 10 mM MS159 stock solution at room

temperature.

Serial Dilution (Recommended): To avoid precipitation of the compound, it is recommended

to perform serial dilutions rather than a single large dilution.

Prepare an intermediate dilution of the MS159 stock solution in cell culture medium. For

example, to prepare a 100 µM working solution from a 10 mM stock, dilute the stock 1:100

in pre-warmed medium.

From the intermediate dilution, prepare the final working concentrations. For example, to

achieve a final concentration of 5 µM in a cell culture well, add the appropriate volume of

the 100 µM intermediate solution.

Final DMSO Concentration: Ensure that the final concentration of DMSO in the cell culture

medium is kept low (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity.

Application: Add the final working solution of MS159 to your cell cultures and incubate for the

desired duration. Published studies have used MS159 at concentrations ranging from 0.5 µM

to 10 µM for time periods of up to 8 days.[1][6]
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Mechanism of Action of MS159
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Caption: Mechanism of action of MS159 as a PROTAC, inducing the degradation of NSD2.
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MS159 Stock and Working Solution Preparation Workflow

Stock Solution Preparation

Working Solution Preparation
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Caption: Workflow for preparing MS159 stock and working solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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